Cas no 12777-70-7 (Dryocrassin ABBA)

• Product Name: Dryocrassin ABBA
• CAS No: 12777-70-7
• MF: C₄₃H₄₈O₁₆
• MW: 820.831634521484
• CID: 95328
• PubChem ID: 3082025
• Update Time: 2025-06-03

Dryocrassin ABBA Chemical and Physical Properties

Names and Identifiers

• Dryocrassin
• 2-acetyl-4-[[3-[[3-[(5-acetyl-2,6-dihydroxy-3,3-dimethyl-4-oxocyclohexa-1,5-dien-1-yl)methyl]-5-butanoyl-2,4,6-trihydroxyphenyl]methyl]-5-butanoyl-2,4,6-trihydroxyphenyl]methyl]-3,5-dihydroxy-6,6-dime
• DryocrassinABBA
• 3,29-Dibenzoyl rarounitriol
• 2,5-Cyclohexadien-1-one,2,2'-(methylenebis((2,4,6-trihydroxy-5-(1-oxobutyl)-3,1-phenylene)methylene)bis(6-acetyl-3,5-dihydroxy
• tetraalbaspidin-ABBA
• Y0072
• Tetraalbaspidin ABBA
• Methylenebisnorflavaspidic acid ABBA
• Dryocrassin ABBA
• Dryocrassin-ABBA
• BCP29192
• C43H48O16
• N2411
• A14678
• 2-acetyl-4-[[3-[[3-[(5-acetyl-2,6-dihydroxy-3,3-dimethyl-4-oxocyclohexa-1,5-dien-1-yl)methyl]-5-butanoyl-2,4,6-trihydroxyphenyl]methyl]-5-butanoyl-2,4,6-trihydroxyphenyl]methyl]-3,5-dihydroxy-6,6-dimethylcyclohexa-2,4-dien-1-one
• 2,5-Cyclohexadien-1-one, 2,2'-(methylenebis((2,4,6-trihydroxy-5-(1-oxobutyl)-3,1-phenylene)methylene)
• 4,4'-{Methylenebis[(5-butanoyl-2,4,6-trihydroxy-3,1-phenylene)methylene]}bis(2-acetyl-3,5-dihydroxy-6,6-dimethylcyclohexa-2,4-dien-1-one)
• 2-acetyl-4-[[3-[[3-[(5-acetyl-2,6-dihydroxy-3,3-dimethyl-4-oxocyclohexa-1,5-dien-1-yl)methyl]-5-butanoyl-2,4,6-trihydroxyphenyl]methyl]-5-butanoyl-2,4,6-trihydroxyphenyl]methyl]
• BDBM50521985
• CS-0009063
• HY-N0530
• 2,5-Cyclohexadien-1-one, 2,2'-(methylenebis((2,4,6-trihydroxy-5-(1-oxobutyl)-3,1-phenylene)methylene)bis(6-acetyl-3,5-dihydroxy-
• MS-31524
• PD118893
• CHEMBL4551878
• FT-0688329
• DTXSID30925979
• 12777-70-7
• AKOS030573552
• DA-72912

• Inchi： 1S/C43H48O16/c1-9-11-24(46)28-32(50)18(30(48)20(34(28)52)14-22-36(54)26(16(3)44)40(58)42(5,6)38(22)56)13-19-31(49)21(35(53)29(33(19)51)25(47)12-10-2)15-23-37(55)27(17(4)45)41(59)43(7,8)39(23)57/h48-57H,9-15H2,1-8H3
• InChI Key： PRVKSKWNDSLRBY-UHFFFAOYSA-N
• SMILES： OC1=C(C(=C(C(C)=O)C(C1(C)C)=O)O)CC1C(=C(C(CCC)=O)C(=C(C=1O)CC1=C(C(C(CCC)=O)=C(C(=C1O)CC1C(=C(C(C)=O)C(C(C)(C)C=1O)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 820.29400
• Monoisotopic Mass: 820.29423544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 59
• Rotatable Bond Count: 14
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 305
• Molecular Weight: 820.8
• XLogP3: 5.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 1089.0±65.0 °C at 760 mmHg
• Flash Point: 626.1±30.8 °C
• Refractive Index: 1.673
• Solubility: Insuluble (4.5E-5 g/L) (25 ºC),
• PSA: 304.72000
• LogP: 6.20580

Dryocrassin ABBA Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Dryocrassin ABBA

Exploring Dryocrassin ABBA (CAS No. 12777-70-7): A Comprehensive Guide to Its Properties and Applications

In the realm of natural compounds, Dryocrassin ABBA (CAS No. 12777-70-7) has garnered significant attention for its unique chemical structure and potential applications. This compound, derived from fern species, is often studied for its bioactive properties. Researchers and industries alike are increasingly interested in its role in wellness and functional products, aligning with the growing demand for plant-based ingredients.

The molecular composition of Dryocrassin ABBA makes it a subject of interest in phytochemistry. With the rise of natural supplements and herbal extracts, this compound is frequently compared to other bioactive molecules like polyphenols and flavonoids. Its CAS No. 12777-70-7 serves as a critical identifier in scientific databases, ensuring accurate research and regulatory compliance.

One of the most searched questions about Dryocrassin ABBA is its potential health benefits. While preliminary studies suggest antioxidant and anti-inflammatory properties, further clinical research is needed to validate these claims. This aligns with the broader trend of consumers seeking evidence-based natural remedies and sustainable ingredients.

From an industrial perspective, Dryocrassin ABBA is explored for its stability and compatibility in formulations. Its application in cosmeceuticals and nutraceuticals is particularly noteworthy, as brands strive to meet the demand for clean-label products. The compound’s CAS No. 12777-70-7 is often referenced in patents and formulation guides, highlighting its commercial relevance.

Environmental sustainability is another hot topic tied to Dryocrassin ABBA. As consumers prioritize eco-friendly sourcing, the extraction methods and ecological impact of fern-derived compounds are under scrutiny. This compound’s potential as a green alternative to synthetic additives is a key area of exploration.

In summary, Dryocrassin ABBA (CAS No. 12777-70-7) represents a fascinating intersection of traditional knowledge and modern science. Its study addresses contemporary demands for natural bioactive compounds, sustainable production, and transparent research, making it a compound worth watching in the years to come.